Cas no 1807149-17-2 (3-Bromo-2-methyl-6-nitrophenol)

• Product Name: 3-Bromo-2-methyl-6-nitrophenol
• CAS No: 1807149-17-2
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4977565
• Update Time: 2025-10-17

3-Bromo-2-methyl-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-6-nitrophenol
• [N+](=O)([O-])C1=C(C(=C(C=C1)Br)C)O

• Inchi： 1S/C7H6BrNO3/c1-4-5(8)2-3-6(7(4)10)9(11)12/h2-3,10H,1H3
• InChI Key： KXHFHQWCLKHPST-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• XLogP3: 3
• Topological Polar Surface Area: 66

Additional information on 3-Bromo-2-methyl-6-nitrophenol

3-Bromo-2-methyl-6-nitrophenol: A Comprehensive Overview

3-Bromo-2-methyl-6-nitrophenol (CAS No. 1807149-17-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a bromine atom, a methyl group, and a nitro group attached to a phenol ring. The bromine substituent at position 3, the methyl group at position 2, and the nitro group at position 6 create a molecule with distinctive electronic and steric properties. These features make it an invaluable building block in modern organic synthesis.

Recent studies have highlighted the importance of 3-bromo-2-methyl-6-nitrophenol in the development of novel therapeutic agents. Researchers have explored its potential as an intermediate in the synthesis of biologically active compounds, particularly those targeting complex diseases such as cancer and neurodegenerative disorders. The compound's ability to undergo various nucleophilic aromatic substitutions and cross-coupling reactions has been extensively documented in recent scientific literature, underscoring its versatility in chemical transformations.

The synthesis of 3-bromo-2-methyl-6-nitrophenol involves a multi-step process that typically begins with the nitration of a suitable phenol derivative. The introduction of the bromine atom is achieved through electrophilic substitution, while the methyl group is introduced via alkylation or acylation techniques. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of physical properties, 3-bromo-2-methyl-6-nitrophenol exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the electron-withdrawing nitro group and the electron-donating methyl group, which influence the compound's optical properties. These characteristics make it suitable for applications in optoelectronic materials and sensors.

One of the most promising areas of research involving 3-bromo-2-methyl-6-nitrophenol is its use in drug discovery. Scientists have investigated its role as a precursor for bioactive molecules with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, derivatives of this compound have shown potential as inhibitors of key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

The environmental impact of 3-bromo-2-methyl-6-nitrophenol has also been a topic of interest in recent studies. Researchers have examined its biodegradation pathways under various conditions and found that it undergoes rapid microbial degradation under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 3-bromo-2-methyl-6-nitrophenol (CAS No. 1807149-17-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations within the chemical sciences.